Cas no 408526-93-2 (2-methyl-4-phenoxybutanenitrile)

• Product Name: 2-methyl-4-phenoxybutanenitrile
• CAS No: 408526-93-2
• MF: C₁₁H₁₃NO
• MW: 175.227022886276
• CID: 1023437
• PubChem ID: 45091201
• Update Time: 2025-09-21

2-methyl-4-phenoxybutanenitrile Chemical and Physical Properties

Names and Identifiers

• Butanenitrile, 2-methyl-4-phenoxy- (9CI)
• 2-methyl-4-phenoxybutanenitrile
• 408526-93-2
• BUTANENITRILE, 2-METHYL-4-PHENOXY-
• DB-286163
• EN300-1864134

• Inchi： 1S/C11H13NO/c1-10(9-12)7-8-13-11-5-3-2-4-6-11/h2-6,10H,7-8H2,1H3
• InChI Key： JWLCCNBLJBINGT-UHFFFAOYSA-N
• SMILES： CC(C#N)CCOC1C=CC=CC=1

Computed Properties

• Exact Mass: 175.1
• Monoisotopic Mass: 175.1
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 33A^2
• XLogP3: 2.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers